2-[(2-hydroxypropyl)thio]-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5-(2-hydroxypropylsulfanyl)-4-phenyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C20H22N2O2S2/c1-13(23)12-25-20-21-18-17(15-10-6-3-7-11-16(15)26-18)19(24)22(20)14-8-4-2-5-9-14/h2,4-5,8-9,13,23H,3,6-7,10-12H2,1H3
• InChI Key: DNXZDNFRTBXTFH-UHFFFAOYSA-N
• Canonical SMILES: CC(CSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=CC=C4)O
• Molecular Formula: C20H22N2O2S2
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, which are structurally related to the compound , has been greatly simplified by a green approach. This involves a catalytic four-component reaction using ketones, ethyl cyanoacetate, elemental sulfur (S8), and formamide, eliminating the need for chromatographic purification steps typically required in traditional methods (Shi et al., 2018).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4-one derivatives has been extensively studied through single-crystal X-ray diffraction techniques. These studies provide detailed insights into the geometric parameters, crystal packing, and intermolecular interactions, which are crucial for understanding the compound's stability and reactivity (Liu et al., 2006).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4-yl hydrazones, closely related to our compound of interest, have been synthesized and evaluated as cyclin-dependent kinase 4 (CDK4) inhibitors. This highlights the compound's potential in medicinal chemistry, particularly in designing new therapeutic agents (Horiuchi et al., 2009).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidin-4-ones, such as solubility, melting point, and stability, are influenced by their molecular structure and substitution patterns. These properties are essential for the compound's application in drug formulation and material science (Dave et al., 1997).

Chemical Properties Analysis

The chemical properties, including reactivity towards nucleophiles and electrophiles, acid-base behavior, and redox characteristics, are pivotal for the compound's application in synthetic organic chemistry and drug discovery. The presence of both thioether and phenyl groups in the compound can significantly affect its chemical behavior and interaction with biological targets (Wagner et al., 1993).